1-[(2-Imidazol-1-ylpyridin-3-yl)methyl]-3-(1,3-thiazol-4-ylmethyl)urea

• IUPAC Name: 1-[(2-imidazol-1-ylpyridin-3-yl)methyl]-3-(1,3-thiazol-4-ylmethyl)urea
• InChI: InChI=1S/C14H14N6OS/c21-14(18-7-12-8-22-10-19-12)17-6-11-2-1-3-16-13(11)20-5-4-15-9-20/h1-5,8-10H,6-7H2,(H2,17,18,21)
• InChI Key: VBGWRDOKVTXKMK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)N2C=CN=C2)CNC(=O)NCC3=CSC=N3
• Molecular Formula: C14H14N6OS
• Molecular Weight: 314.37 g/mol

Description

1-[(2-Imidazol-1-ylpyridin-3-yl)methyl]-3-(1,3-thiazol-4-ylmethyl)urea is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound has been synthesized using various methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 1-[(2-Imidazol-1-ylpyridin-3-yl)methyl]-3-(1,3-thiazol-4-ylmethyl)urea is not fully understood. However, studies have suggested that it may work by inhibiting the activity of certain enzymes, such as topoisomerase II and histone deacetylase, which are involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells. It has also been reported to have antifungal and antiviral activities. However, more research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(2-Imidazol-1-ylpyridin-3-yl)methyl]-3-(1,3-thiazol-4-ylmethyl)urea in lab experiments is its potential as a novel therapeutic agent for cancer treatment. Its antitumor activity and ability to inhibit the activity of certain enzymes make it a promising candidate for further research. However, one limitation is that more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 1-[(2-Imidazol-1-ylpyridin-3-yl)methyl]-3-(1,3-thiazol-4-ylmethyl)urea. One direction is to further study its mechanism of action and potential side effects. Another direction is to explore its potential applications in the treatment of other diseases, such as fungal and viral infections. Additionally, research can be conducted to optimize the synthesis method to improve the yield and purity of the compound. Overall, this compound has shown promising results in various studies and has the potential to be a valuable therapeutic agent in the field of medicine.

Synthesis Methods

1-[(2-Imidazol-1-ylpyridin-3-yl)methyl]-3-(1,3-thiazol-4-ylmethyl)urea can be synthesized using various methods, including the reaction of 2-(3-pyridyl)imidazole with 1,3-thiazol-4-carboxaldehyde followed by the reaction with urea. Another method involves the reaction of 2-(3-pyridyl)imidazole with 1,3-thiazol-4-carboxylic acid followed by the reaction with methyl isocyanate. Both methods have been reported to give good yields of the compound.

Scientific Research Applications

1-[(2-Imidazol-1-ylpyridin-3-yl)methyl]-3-(1,3-thiazol-4-ylmethyl)urea has been studied for its potential applications in the field of medicine. It has been reported to have antitumor, antifungal, and antiviral activities. Studies have also shown that this compound can inhibit the activity of certain enzymes, such as topoisomerase II and histone deacetylase, which are involved in cancer cell proliferation and survival.